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Compound of Interest

Compound Name: 6-Carboxy-fluorescein

Cat. No.: B8005017

The proper disposal of 6-Carboxyfluorescein (6-FAM), a common fluorescent dye, is critical for
ensuring laboratory safety and environmental protection. While its hazards have not been
thoroughly investigated, it is classified as an irritant and requires careful handling.[1][2][3]
Adherence to the following procedures is essential for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling

Before handling 6-Carboxyfluorescein, consult the product-specific Safety Data Sheet (SDS).
Always use appropriate Personal Protective Equipment (PPE) to minimize exposure.[4]
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Safety Parameter

Information

Primary Sources

Hazard Classification

Skin Irritation (Category 2),
Eye Irritation (Category 2/2A),
Specific Target Organ Toxicity -
Single Exposure (Category 3).
[21[31[5]

Safety Data Sheets

Primary Routes of Exposure

Inhalation, Ingestion, Skin and
Eye Contact.[6]

Safety Data Sheets

Recommended PPE

Safety glasses or eyeshields,
chemical-resistant gloves, lab
coat.[4][7] A dust mask (Type
N95) is recommended when

handling the powder form.[7]

Safety Data Sheets

Storage Requirements

Keep container tightly closed.
Store in a cool, dry, well-
ventilated area away from
incompatible materials and
protected from light.[1][2][8]

Safety Data Sheets

Step-by-Step Disposal Protocol

Disposal of 6-Carboxyfluorescein waste must comply with all federal, state, and local

environmental regulations.[1][9] The responsibility for proper waste identification and disposal

lies with the waste generator.[4] Under no circumstances should this chemical be disposed of
down the drain or in regular trash.[1][2][4][10]

Waste Identification and Segregation

« ldentify: Treat all 6-Carboxyfluorescein waste, including stock solutions, contaminated

labware (e.g., pipette tips, tubes), and spill cleanup materials, as chemical waste.

o Segregate: Keep 6-Carboxyfluorescein waste separate from other chemical waste streams

to prevent incompatible mixtures.[4] Maintain separate containers for solid and liquid waste.

[4]
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Containerization

o Select Container: Use a chemically compatible, leak-proof container with a secure, tight-
fitting lid.[4][11]

» Condition: Ensure the container is in good condition, free from cracks or leaks.[11]

» Closure: Keep the waste container closed at all times, except when adding waste.[4][11]

Labeling

o Clear Identification: Clearly label the waste container with the words "Hazardous Waste" (if
required by your institution) and the full chemical name: "6-Carboxyfluorescein Waste".[4][11]
Avoid using abbreviations.[11]

 List Contents: If it is a mixed waste, indicate all components and their approximate
percentages.[4]

Storage Pending Disposal

» Designated Area: Store the labeled waste container in a designated and clearly marked
satellite accumulation area.[4]

e Secondary Containment: Ensure the storage area has secondary containment to capture
any potential leaks.[4]

e Segregation: Store the waste away from incompatible materials.[11]

Final Disposal

» Professional Collection: Arrange for the collection of the waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.[4][10]

Emergency and Spill Procedures

In the event of a spill, prompt and safe cleanup is necessary to prevent exposure and
environmental contamination.
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e Personal Protection: Wear the appropriate PPE, including gloves, safety glasses, and a lab
coat, before cleaning up a spill.[5]

» Dry Spills: For powder spills, carefully sweep up the material, avoiding dust formation, and
place it into a suitable, labeled container for disposal.[2][5][9]

o Wet Spills: For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or
chemical absorbent pads).[4] Collect the absorbed material and place it into a labeled

container for disposal.[4]
e Ventilation: Ensure the area is well-ventilated.[2]

e Reporting: Report the spill to your laboratory supervisor and EHS department, following
institutional protocols.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 6-

Carboxyfluorescein waste.
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Place in a Compatible,
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'6-Carboxyfluorescein Waste'
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Secondary Containment

Contact EHS for Waste Pickup
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for Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 6-Carboxyfluorescein waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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